Cas no 112229-30-8 (Butanoic acid, 2-(acetylamino)-4-amino-, (S)-)

• Product Name: Butanoic acid, 2-(acetylamino)-4-amino-, (S)-
• CAS No: 112229-30-8
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 1199853
• PubChem ID: 10953804
• Update Time: 2025-04-20

Butanoic acid, 2-(acetylamino)-4-amino-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(acetylamino)-4-amino-, (S)-
• N-alpha-Acetyl-L-2,4-diaminobutyrate
• SCHEMBL9800504
• Q27147192
• (2S)-2-acetamido-4-aminobutyric acid
• N2-Acetyl-L-2,4-diaminobutanoate
• CHEBI:77583
• (2S)-2-acetamido-4-aminobutanoate
• N(2)-acetyl-L-2,4-diaminobutanoic acid
• EN300-18539390
• C19929
• 112229-30-8
• N(alpha)-Acetyl-L-2,4-diaminobutyrate
• (2S)-2-acetamido-4-aminobutanoic acid
• P4B
• (2S)-4-amino-2-acetamidobutanoic acid

• Inchi： 1S/C6H12N2O3/c1-4(9)8-5(2-3-7)6(10)11/h5H,2-3,7H2,1H3,(H,8,9)(H,10,11)/t5-/m0/s1
• InChI Key： SUUKRBBXVBJLSS-YFKPBYRVSA-N
• SMILES： OC([C@H](CCN)NC(C)=O)=O

Computed Properties

• Exact Mass: 160.08479225g/mol
• Monoisotopic Mass: 160.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 92.4Ų